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Compound of Interest

Compound Name: Pentaerythritol tetraricinoleate

Cat. No.: B1165899

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pentaerythritol Tetraricinoleate (PETR) is a tetraester of pentaerythritol and ricinoleic acid.[1]
Derived from castor oil, this highly versatile ingredient is gaining significant attention in the
formulation of complex fluids across the pharmaceutical, cosmetic, and personal care
industries.[1] Its primary functions in these formulations include acting as a thickener, stabilizer,
emollient, and viscosity-increasing agent.[2][3] This document provides detailed application
notes and experimental protocols for utilizing PETR as a rheology modifier in the development
of complex fluids such as creams, lotions, and ointments.

Chemical and Physical Properties

Pentaerythritol Tetraricinoleate is a clear, viscous liquid at room temperature. Its unique
molecular structure, featuring a central pentaerythritol core esterified with four ricinoleic acid
chains, imparts desirable emulsifying and moisturizing properties.[1]

Table 1: Physicochemical Properties of Pentaerythritol Tetraricinoleate
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Property Value Reference
Appearance Clear, viscous liquid [1]
Molecular Formula C77H140012 [1]
Molecular Weight ~1265.93 g/mol [1]
Density ~0.962 g/mL at 20°C [1]

Miscible with alcohols, ethers,
Solubility and nonpolar organic solvents;  [1]

Immiscible with water

Flash Point 232°C [1]

Boiling Point 446°C [1]

Application as a Rheology Modifier

PETR is an effective rheology modifier, capable of significantly influencing the flow behavior
and texture of complex fluids. Its long, branched fatty acid chains create intermolecular
interactions that increase viscosity and impart a desirable shear-thinning behavior. This
property is particularly valuable in topical formulations, where the product should be thick in the
container but spread easily upon application.

Data Presentation: Rheological Properties of a Model
Cream Formulation

The following tables present illustrative quantitative data on the rheological properties of a
model oil-in-water (o/w) cream formulation containing varying concentrations of
Pentaerythritol Tetraricinoleate. This data is representative of the expected performance and
Is intended to serve as a guideline for formulation development.

Table 2: Viscosity of Model Cream Formulation with Varying PETR Concentrations
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PETR Concentration (% wiw)

Viscosity at 10 s (Pa-s)

0 (Control) 5.2

2 12.8
4 25.1
6 42.5
8 65.3
10 90.7

Table 3: Yield Stress of Model Cream Formulation with Varying PETR Concentrations

PETR Concentration (% wiw)

Yield Stress (Pa)

0 (Control) 15
2 35
4 62
6 95
8 130
10 175

Experimental Protocols

Synthesis of Pentaerythritol Tetraricinoleate

The synthesis of PETR is typically achieved through the esterification of pentaerythritol with

ricinoleic acid.[1]
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Pentaerythritol Ricinoleic Acid
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(Distillation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1165899?utm_src=pdf-custom-synthesis
https://www.evitachem.com/product/evt-1507969
https://www.specialchem.com/cosmetics/inci-ingredients/pentaerythrityl-tetrastearate
https://www.specialchem.com/cosmetics/inci-ingredients/pentaerythrityl-tetraisostearate
https://www.benchchem.com/product/b1165899#pentaerythritol-tetraricinoleate-as-a-rheology-modifier-in-complex-fluids
https://www.benchchem.com/product/b1165899#pentaerythritol-tetraricinoleate-as-a-rheology-modifier-in-complex-fluids
https://www.benchchem.com/product/b1165899#pentaerythritol-tetraricinoleate-as-a-rheology-modifier-in-complex-fluids
https://www.benchchem.com/product/b1165899#pentaerythritol-tetraricinoleate-as-a-rheology-modifier-in-complex-fluids
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1165899?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

